Ethyl 4-hydroxypyrrolo[2,1-F][1,2,4]triazine-5-carboxylate

• IUPAC Name: ethyl 4-oxo-3H-pyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
• InChI: InChI=1S/C9H9N3O3/c1-2-15-9(14)6-3-4-12-7(6)8(13)10-5-11-12/h3-5H,2H2,1H3,(H,10,11,13)
• InChI Key: GYDOJMZSFWNSFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=O)NC=NN2C=C1
• Molecular Formula: C9H9N3O3
• DSSTOX Substance ID: DTXSID001165633
• Molecular Weight: 207.19 g/mol
• CAS RN: 938192-23-5

Description

Ethyl 4-hydroxypyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (EHPT) is an organic compound that has been studied for its potential applications in scientific research. It is an aromatic heterocyclic compound and is the result of a chemical reaction between pyrrolo[2,1-F][1,2,4]triazine and ethyl bromoacetate. EHPT has been used in a variety of laboratory experiments due to its unique properties, such as its solubility in various organic solvents and its high reactivity with other compounds.

Scientific Research Applications

Synthesis and Structure Characterization

A novel compound, ethyl 4-(aziridin-1-yl)-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylate , was synthesized from ethyl 3-methyl-2-cyanopyrrole-4-carboxylate through a new route including 3 step reactions with an overall yield of 43%. The structures of intermediates and the target product were characterized by various spectroscopic methods, highlighting the compound's potential for further chemical and pharmacological studies (Wan-Fen Lil, 2015).

Antiproliferative Activities

Research into novel pyrrolo[2,1-f][1,2,4]triazine derivatives has shown these compounds to possess selective inhibitory effects against human tumor cells. The introduction of varied structural moieties to the pyrrolotriazine core led to the discovery of compounds with significant antiproliferative activities, providing a foundation for the development of new antitumor agents with high efficiency and low toxicity (Yaling Zhang et al., 2018).

Novel PET Tracers for Imaging

Derivatives of ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine have been synthesized as potential PET tracers for imaging of p38α mitogen-activated protein kinase. The synthesis involved multiple steps from methyl crotonate and 3-amino-4-methylbenzoic acid, yielding compounds with potential application in the imaging of biological targets associated with various diseases (Min Wang, Mingzhang Gao, Q. Zheng, 2014).

Regioselective Synthesis

The regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates has been developed, showcasing a high degree of selectivity in the preparation of these compounds. This method's efficiency opens up new possibilities for the design and synthesis of triazine derivatives with specific substitution patterns for various scientific applications (T. Ohsumi, H. Neunhoeffer, 1992).